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Compound of Interest

Compound Name: ML 297

Cat. No.: B15586135 Get Quote

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed protocol for the preparation of stock solutions of

ML297, a selective G-protein-activated inwardly rectifying potassium (GIRK) 1/2 channel

activator.[1] Adherence to these guidelines is crucial for ensuring the accuracy and

reproducibility of experimental results in both in vitro and in vivo studies.

Introduction to ML297
ML297 is a potent and selective activator of the GIRK1/2 potassium channel, with an EC50 of

approximately 0.16 µM.[1] It has demonstrated efficacy in animal models of epilepsy,

highlighting its potential as a therapeutic agent.[2][3] Due to its hydrophobic nature, careful

consideration of the appropriate solvent and storage conditions is necessary to maintain its

stability and activity.

ML297 Chemical and Physical Properties
A summary of the key chemical and physical properties of ML297 is presented in Table 1. This

information is essential for accurate molarity calculations and understanding the compound's

behavior in solution.
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Property Value Reference

Molecular Weight 328.32 g/mol

Formula C₁₇H₁₄F₂N₄O

Appearance White to off-white solid [1]

Purity ≥98% (HPLC)

CAS Number 1443246-62-5

Solubility of ML297
The solubility of ML297 in common laboratory solvents is critical for the preparation of

concentrated stock solutions. Table 2 provides a summary of its solubility.

Solvent Maximum Concentration Reference

Dimethyl Sulfoxide (DMSO) 100 mM (32.83 mg/mL)

Ethanol 50 mM (16.42 mg/mL)

Water Insoluble [4]

Note: For consistent results, it is recommended to use fresh, anhydrous DMSO, as moisture

can reduce the solubility of ML297.[4]

Experimental Protocols
Preparation of a 100 mM ML297 Stock Solution in DMSO
This protocol describes the preparation of a high-concentration stock solution of ML297 in

DMSO, suitable for further dilution in aqueous buffers for in vitro assays.

Materials:

ML297 powder

Anhydrous Dimethyl Sulfoxide (DMSO)
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Vortex mixer

Calibrated analytical balance

Sterile microcentrifuge tubes or vials

Procedure:

Weighing ML297: Accurately weigh the desired amount of ML297 powder using a calibrated

analytical balance. For example, to prepare 1 mL of a 100 mM stock solution, weigh 32.83

mg of ML297.

Solvent Addition: Add the calculated volume of anhydrous DMSO to the vial containing the

ML297 powder. For the example above, add 1 mL of DMSO.

Dissolution: Vortex the solution until the ML297 is completely dissolved. Gentle warming

(e.g., in a 37°C water bath) or sonication can be used to aid dissolution if necessary.[1][5]

Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles.[1][4] Store the aliquots at -20°C for short-term storage (up to 1 month) or at

-80°C for long-term storage (up to 6 months).[1]
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ML297 Stock Solution Preparation Workflow

Start

Weigh ML297 Powder

Add Anhydrous DMSO

Vortex/Sonicate to Dissolve

Aliquot into Single-Use Tubes

Store at -20°C or -80°C

End
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In Vitro Working Solution Preparation

100 mM ML297
in DMSO Stock

Intermediate Dilution
(e.g., 1 mM in Media)

Dilute

Final Working Concentration
in Assay Medium (e.g., 10 µM)

Final Dilution

 

ML297 Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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